Cas no 1268521-57-8 (5-Bromo-3-methoxy-[1,8]naphthyridine)

5-Bromo-3-methoxy-[1,8]naphthyridine structure
1268521-57-8 structure
Product Name:5-Bromo-3-methoxy-[1,8]naphthyridine
CAS No:1268521-57-8
MF:C9H7BrN2O
MW:239.068681001663
CID:4692501
Update Time:2023-08-15

5-Bromo-3-methoxy-[1,8]naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-methoxy-[1,8]naphthyridine
    • Inchi: 1S/C9H7BrN2O/c1-13-6-4-7-8(10)2-3-11-9(7)12-5-6/h2-5H,1H3
    • InChI Key: CMJGBPWYHPGXLU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=NC2C1=CC(=CN=2)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Topological Polar Surface Area: 35
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